Cas no 31612-63-2 ((2R)-3,3-dimethylbutane-1,2-diol)

(2R)-3,3-dimethylbutane-1,2-diol structure
31612-63-2 structure
Product Name:(2R)-3,3-dimethylbutane-1,2-diol
CAS No:31612-63-2
MF:C6H14O2
MW:118.174162387848
MDL:MFCD00211254
CID:292996
PubChem ID:6951685
Update Time:2025-04-19

(2R)-3,3-dimethylbutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol, 3,3-dimethyl-, (R)-
    • (S)-(+)-3,3-dimethyl-1,2-butanediol
    • (2S)-3,3-dimethylbutane-1,2-diol
    • (2S)-3,3-dimethyl-butane-1,2-diol
    • (S)-2-(tert-butyl)-1,2-ethanediol
    • (S)-3,3-dimethylbutane-1,2-diol
    • (S)-3,3-dimethyl-butane-1,2-diol
    • 3,3-dimethyl-1,2-butanediol
    • (2R)-3,3-dimethylbutane-1,2-diol
    • EN300-2009718
    • (r)-3,3-dimethyl-1,2-butanediol
    • SCHEMBL6477693
    • 31612-63-2
    • (R)-3,3-Dimethylbutane-1,2-diol
    • MDL: MFCD00211254
    • Inchi: 1S/C6H14O2/c1-6(2,3)5(8)4-7/h5,7-8H,4H2,1-3H3/t5-/m0/s1
    • InChI Key: YVHAOWGRHCPODY-YFKPBYRVSA-N
    • SMILES: O[C@@H](CO)C(C)(C)C

Computed Properties

  • Exact Mass: 118.09900
  • Monoisotopic Mass: 118.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 63.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.38570

(2R)-3,3-dimethylbutane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2009718-0.05g
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EN300-2009718-0.5g
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Enamine
EN300-2009718-1.0g
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Enamine
EN300-2009718-10.0g
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Enamine
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(2R)-3,3-dimethylbutane-1,2-diol Production Method

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